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Introduction

The Ferric Reducing Antioxidant Power (FRAP) assay, which utilizes 2,4,6-tripyridyl-s-triazine
(TPTZ), is a widely used spectrophotometric method to determine the total antioxidant capacity
of various substances.[1][2] This assay is based on the ability of antioxidants to reduce a ferric
(Fe®*) complex to its ferrous (Fe2*) form.[3] The reduction results in the formation of an intense
blue-colored ferrous-tripyridyltriazine (Fe2*-TPTZ) complex, and the change in absorbance is
directly proportional to the antioxidant power of the sample.[4][5]

Principle of the Assay

At a low pH of 3.6, antioxidants in the sample reduce the ferric-TPTZ (Fe3*-TPTZ) complex to
the ferrous-TPTZ (Fe2*-TPTZ) complex.[6][7] The Fe3+-TPTZ complex is nearly colorless, while
the resulting Fe2*-TPTZ complex has an intense blue color with a maximum absorbance
typically measured between 593 nm and 595 nm.[1][4][8] The antioxidant capacity of the
sample is quantified by comparing the change in absorbance to a standard curve prepared with
a known antioxidant, such as Trolox or ferrous sulfate (FeSOa).[1][3]

Applications
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The TPTZ (FRAP) assay is versatile and can be applied to a wide range of samples, including:

Biological fluids (e.g., plasma, serum)[4][9]

Plant and food extracts[3][5]

Natural and synthetic compounds[9]

Pharmaceuticals and dietary supplements

Advantages and Limitations

Advantages:

o Simplicity and Speed: The assay is straightforward, rapid, and can be automated.[4][10]

» Cost-Effective: It requires common laboratory equipment and relatively inexpensive
reagents.[2][10][11]

» High Reproducibility: The results are highly reproducible when the protocol is followed
carefully.[10]

Limitations:

e pH Sensitivity: The assay is conducted at an acidic pH of 3.6, which is not a physiological pH
and may not reflect in-vivo antioxidant activity.[6][7]

+ Mechanism Specificity: It only measures the reducing ability (electron-donating capacity) of
antioxidants and does not detect antioxidants that act through other mechanisms like
hydrogen atom transfer.[11]

e Reaction Kinetics: The reaction with some antioxidants, particularly certain polyphenols and
thiols, can be slow and may not be complete within the standard incubation time.[6][7]

Experimental Protocols
Reagent Preparation
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The following table summarizes the preparation of the stock solutions required for the FRAP
reagent. It is crucial to use high-purity water and prepare solutions freshly, especially the TPTZ

solution and the final FRAP working reagent.[11]

Preparation

Reagent Molarity/pH . Storage/Notes
Instructions
Dissolve 3.1 g of
sodium acetate
trihydrate in distilled
water. Add 16 mL of Stable when stored at
Acetate Buffer 300 mM, pH 3.6 ) ] ]
glacial acetic acid and  4°C.
adjust the final volume
to 1 L with distilled
water.[1]
Dissolve 0.031 g of
TPTZ in 10 mL of 40
Prepare fresh on the
mM HCI.[1] Gentle
) ] day of the assay.[11]
TPTZ Solution 10 mM warming (e.g., 50°C) o
i [12] TPTZ is light-
may be required to -
. sensitive.[11]
fully dissolve the
TPTZ.[12]
) ] Dissolve 0.054 g of
Ferric Chloride (FeCls) ) Prepare fresh on the
) mM FeCls-6H20 in 10 mL
Solution o day of the assay.[12]
of distilled water.[1]
Mix the Acetate Buffer,  Prepare fresh before
TPTZ Solution, and use and warm to 37°C
FeCls Solution in a in a water bath before
) 10:1:1 (v/iviv) ratio.[13]  the assay.[11][12] The
FRAP Working ) )
N/A For example, mix 100 solution should be a
Reagent

mL of acetate buffer,
10 mL of TPTZ
solution, and 10 mL of
FeCls solution.[1]

straw or light yellow
color; if it turns blue, it
should be discarded.
[12]
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Standard Curve Preparation

A standard curve is essential for quantifying the antioxidant capacity of the samples. Trolox, a
water-soluble analog of vitamin E, is a commonly used standard.[14]

Standard Stock Concentration Preparation

Prepare a 1 mM stock solution

of Trolox in a suitable solvent

Trolox Stock Solution 1mM o
(e.g., distilled water or
ethanol).
Prepare a series of dilutions
from the stock solution. For
) example, create standards with
Working Standards 100 - 1000 pM

final concentrations of 100,
200, 400, 600, 800, and 1000
UM in distilled water.[1]

Sample Preparation

e Liquid Samples (e.g., plasma, serum, beverages): Samples may need to be diluted with
distilled water to ensure the absorbance reading falls within the linear range of the standard

curve.[1]

e Solid Samples (e.g., plant material, tissues): Samples must first be homogenized and
extracted using an appropriate solvent (e.g., 70% acetone).[5] The resulting extract should
be centrifuged to remove any particulate matter before analysis.[5]

Assay Procedure (Microplate or Cuvette)

e Reagent Incubation: Pre-warm the FRAP working reagent to 37°C.[11]

» Reaction Setup:

o Add a specific volume of the FRAP reagent (e.g., 2.85 mL for cuvettes or 150 pL for
microplates) to the reaction vessel.[1][11]
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o Add a small volume of the sample or standard solution (e.g., 150 uL for cuvettes or 20 pL
for microplates).[1][11]

o Prepare a blank by adding the same volume of distilled water instead of the sample to the
FRAP reagent.[11]

 Incubation: Mix the contents thoroughly and incubate at 37°C for a defined period. A short
incubation of 4-6 minutes is common, but some protocols extend this to 30 minutes or longer
to allow for the reaction of slower-acting antioxidants.[1][3][5]

o Measurement: After incubation, measure the absorbance of the solution at 593 nm using a
spectrophotometer or microplate reader.[1][4] Zero the instrument using the prepared blank.
[12]

¢ Quantification:

o Plot the absorbance values of the standards against their corresponding concentrations to
generate a standard curve.[1]

o Determine the antioxidant capacity of the sample by interpolating its absorbance value on
the standard curve.

o Results are typically expressed as pM Trolox Equivalents (TE) per gram or mL of the
sample.[1]

Visualizations
Chemical Principle of the TPTZ Assay

The diagram below illustrates the core chemical reaction of the TPTZ assay, where a colorless
ferric complex is reduced by an antioxidant to a blue-colored ferrous complex.
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Caption: Chemical reaction in the TPTZ (FRAP) assay.

Experimental Workflow of the TPTZ Assay

This workflow diagram outlines the sequential steps involved in performing the TPTZ assay,
from initial preparation to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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